1-(3-bromophenyl)-5-methylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol
• IUPAC Name: 1-(3-bromophenyl)-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C11H9BrN2O2/c1-7-6-14(11(16)13-10(7)15)9-4-2-3-8(12)5-9/h2-6H,1H3,(H,13,15,16)
• InChI Key: IGYTYGKPDABBST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2=CC(=CC=C2)Br

Description

1-(3-bromophenyl)-5-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C11H9BrN2O2 and its molecular weight is 281.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 mL round bottom flask was charged with thymine (0.314 g, 2.49 mmol), 3-bromophenylboronic acid (1.00 g, 4.98 mmol), tetramethylethyldiamine (0.75 mL, 4.98 mmol), copper(II) acetate monohydrate (0.497 g, 2.49 mmol), methanol (200 mL), and H2O (50 mL). The blue reaction mixture was stirred for 48 h, concentrated and purified by CombiFlash (0 to 8% MeOH/CH2Cl2) to give desired product. LCMS-ESI+: calc'd for C11H9BrN2O2: 281.0 (M+H+); Found: 281.1 (M+H+).